Cas no 22863-24-7 (3-methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 22863-24-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD24549245
• CID: 1412456
• PubChem ID: 135537621
• Update Time: 2025-05-22

3-methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-
• 2,4-Dihydro-5-methyl-2-phenyl-3H-1,2,4-triazol-3-one
• 4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-1,2,4-triazole
• 3-methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-methyl-2-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4,5-dihydro-3-methyl-1-phenyl-1,2,4-triazol-5(1 H)-one
• SCHEMBL14978997
• DB-357665
• 22863-24-7
• 4,5-dihydro-3-methyl-1-phenyl-1,2,4 -triazol-5(1H)-one
• EN300-1704228
• 4,5-dihydro-3-methyl-l-phenyl-1,2,4-triazol-5(1H)-one
• 3-Methyl-1-phenyl-4,5-dihydro-1,2,4-triazol-5(1H)-one
• Z1509141828
• 4,5-dihydro-3-methyl-1-phenyl-1,2,4-triazol-5(1H)-one
• 5-methyl-2-phenyl-2,4-dihydro-[1,2,4]triazol-3-one
• SCHEMBL3170478
• QPBMZCGEAIGPEY-UHFFFAOYSA-N
• 5-methyl-2-phenyl-4H-1,2,4-triazol-3-one

• MDL： MFCD24549245
• Inchi： 1S/C9H9N3O/c1-7-10-9(13)12(11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,13)
• InChI Key： QPBMZCGEAIGPEY-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

3-Methyl-1-Phenyl-4,5-Dihydro-1H-1,2,4-Triazol-5-One: A Comprehensive Overview

3-Methyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one, also known by its CAS registry number CAS No. 22863-24-7, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their unique chemical properties and potential applications in drug discovery, material science, and agrochemicals. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of this compound's structure-function relationships and its potential utility in diverse fields.

The molecular structure of 3-methyl-1H-triazole-keto derivative is characterized by a triazole ring system with a methyl group at position 3 and a phenyl group at position 1. The presence of the methyl group introduces steric effects that can influence the compound's reactivity and stability. The phenyl group at position 1 contributes to aromaticity and potential conjugation effects within the molecule. Recent studies have highlighted the importance of these substituents in modulating the electronic properties of the triazole ring system.

In terms of physical properties, CAS No. 22863-24-7 exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate has been reported to be moderate to high, depending on the solvent's polarity. These properties make it suitable for various synthetic transformations and analytical techniques.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution or cyclization reactions. Recent research has focused on developing more efficient and environmentally friendly methods for its synthesis. For instance, microwave-assisted synthesis has been explored to enhance reaction rates while reducing energy consumption. Additionally, catalytic approaches using transition metals such as copper or palladium have shown promise in achieving higher yields with improved selectivity.

3-Methyl-phenyl-dihydrotriazole-ketoone has found applications in the pharmaceutical industry as a building block for drug development. Its triazole ring system is known to exhibit anti-inflammatory and anticancer activities in preclinical studies. Recent findings suggest that this compound may serve as a lead molecule for developing novel therapeutics targeting specific cellular pathways involved in chronic diseases.

In material science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as polymers or metal organic frameworks (MOFs). Its ability to form coordination bonds with metal ions makes it a valuable component in constructing MOFs with tailored properties for gas storage or catalysis.

The agricultural sector has also shown interest in this compound due to its potential as an agrochemical agent. Studies indicate that it may possess pesticidal properties or act as a plant growth regulator under certain conditions.

In conclusion, CAS No. 22863 strong>-< strong >24 strong > -< strong >7 strong > , or3-methyl strong > -< strong >phenyl strong > -< strong >dihydrotriazole strong > -ketoone , represents a versatile compound with diverse applications across multiple disciplines . Ongoing research continues to uncover new insights into its chemical behavior , making it an important subject for further exploration in both academic and industrial settings . As advancements in synthetic chemistry and computational modeling continue to evolve , the potential for discovering novel applications for this compound remains vast . Researchers are encouraged to explore its properties further , leveraging cutting-edge techniques to unlock new possibilities for innovation . p > article > response >